Cas no 6064-83-1 (2-(Phosphonooxy)benzoic acid)

• Product Name: 2-(Phosphonooxy)benzoic acid
• CAS No: 6064-83-1
• MF: C₇H₇O₆P
• MW: 218.100643396378
• MDL: MFCD00042645
• CID: 85527
• PubChem ID: 3418
• Update Time: 2025-05-26

2-(Phosphonooxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Carboxyphenyl phosphate
• o-(Phosphonooxy)benzoic acid
• Fosfosal
• Salicyl phosphate
• 2-(Phosphonooxy)benzoic Acid [for Biochemical Research]
• 2-(Phosphonooxy)benzoic acid
• 2-phosphonooxybenzoic acid
• o-Carboxyphenylphosphate
• Disdolen
• o-Carboxyphenyl phosphate
• 2-Phosphonoxybenzoic acid
• Phosphonoxybenzoic acid
• Fosfosal [INN]
• Benzoic acid, o-(phosphonooxy)-
• Salicylic acid dihydrogen phosphate
• UR 1521
• 2-Phosphonoxybenzoesaeure
• Fosfosalum [INN-Latin]
• Benzoic acid, 2-(phosphonooxy)-
• UR 1522
• Salicylic acid phosphate
• 2-Phosphonoxybenzoesaeure [German]
• E
• NS00034419
• 2-phosphonoxy benzoic acid
• D07991
• NSC758155
• VU0243472-2
• SR-01000872625-1
• NCGC00094938-02
• HY-N7138
• Prestwick0_000815
• Prestwick2_000815
• HMS2097D11
• SBI-0051697.P002
• WLN: QVR BOPQQO
• AKOS015958782
• EINECS 227-993-5
• KBio1_000048
• 2-Phosphonooxy-benzoic acid
• Prestwick1_000815
• NCGC00016668-02
• HMS500C10
• Spectrum3_000940
• SR-01000872625-2
• BSPBio_000709
• SPECTRUM1502012
• NCGC00016668-06
• Fosfosalum
• Aydolid
• DISODIUM SALICYLPHOSPHATE [INCI]
• 2-(Phosphonooxy)benzoicacid
• EN300-240218
• NSC-758155
• CHEBI:94564
• FOSFOSAL [MART.]
• HMS1570D11
• KBio2_006963
• CAS-6064-83-1
• BRN 2619142
• NINDS_000048
• DTXSID9045394
• Spectrum4_001039
• Spectrum2_001458
• KBio2_004395
• SALICYLIC ACID PHOSPHATE DISODIUM SALT
• CHEMBL287275
• SR-01000872625
• Q27166397
• Prestwick3_000815
• Fosfosal (INN)
• BPBio1_000781
• AS-58497
• KBio3_001980
• DivK1c_000048
• Tox21_110554
• P1952
• Spectrum_001347
• BDBM50112448
• SPBio_002630
• FOSFOSAL [WHO-DD]
• NCGC00016668-01
• IDI1_000048
• Pharmakon1600-01502012
• 6064-83-1
• NCGC00094938-01
• UR-1521
• 2PB
• DTXCID7025394
• CS-0013063
• Tox21_110554_1
• FFKUDWZICMJVPA-UHFFFAOYSA-N
• KBioSS_001827
• Aydolid (TN)
• Spectrum5_001180
• CCG-39194
• NSC46475
• KBio2_001827
• E78152
• NSC 46475
• BRD-K28687144-001-02-0
• NCGC00016668-03
• 124X2V25W4
• Disodium salicylphosphate
• Prestwick_30
• KBioGR_001597
• 4-10-00-00142 (Beilstein Handbook Reference)
• SPBio_001355
• UNII-124X2V25W4
• Salicylic acid, dihydrogen phosphate
• F9995-1274
• AB00052254_04
• FOSFOSAL [MI]
• NSC-46475
• SCHEMBL23401
• AB00052254
• HMS1921D06
• s5729
• FT-0626545
• HMS3714D11
• MFCD00042645
• BRD-K28687144-001-08-7
• Protalgia
• Benzoic acid, 2-(phosphonooxy)-(9CI)
• benzoic acid, 2-phosphonooxy-
• FOSFOSAL (MART.)
• 2-Carboxyphenylphosphoric acid
• Fosfosalum (INN-Latin)
• BRD-K28687144-001-07-9
• DB-053679
• o-cpp cpd

• MDL： MFCD00042645
• Inchi： 1S/C7H7O6P/c8-7(9)5-3-1-2-4-6(5)13-14(10,11)12/h1-4H,(H,8,9)(H2,10,11,12)
• InChI Key： FFKUDWZICMJVPA-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OC1C=CC=CC=1C(=O)O
• BRN： 2619142

Computed Properties

• Exact Mass: 217.99800
• Monoisotopic Mass: 217.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 104

Experimental Properties

• Color/Form: Not determined
• Density: 1.7±0.1 g/cm3
• Melting Point: 159.0 to 163.0 deg-C
• Boiling Point: 482.3°C at 760 mmHg
• Flash Point: 245.5±29.3 °C
• Water Partition Coefficient: Soluble in water.
• PSA: 113.87000
• LogP: 0.85630
• Solubility: Not determined
• Merck: 4255
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-(Phosphonooxy)benzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36
• RTECS：VO2770000
• Hazardous Material Identification：
• Risk Phrases：R22
• Safety Term：S22;S36/37
• Toxicity：LD50 in male, female mice, male, female rats at pH 1.0, aq soln (mg/kg): 94, 105, 153, 257 i.v.; 352, 253, 338, 360 i.p.; 1455, 1539, 1104, 1213 orally; at pH 3.5 (mg/kg): 117, 118, 207, 215 i.v.; 1592, 1483, 1085, 1128 i.p.; 1702, 2007, 1685, 2225 orally (Sanchez)
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Aryl phosphates
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-(Phosphonooxy)benzoic acid

Recent Advances in the Study of 2-(Phosphonooxy)benzoic acid (CAS: 6064-83-1)

2-(Phosphonooxy)benzoic acid (CAS: 6064-83-1) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a prodrug or intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and therapeutic potential.

One of the key areas of investigation has been the role of 2-(Phosphonooxy)benzoic acid in the modulation of enzymatic activity. Recent studies have demonstrated its ability to act as a phosphate donor in various biochemical reactions, making it a valuable tool in the study of phosphorylation processes. Researchers have also explored its potential as a scaffold for the development of novel kinase inhibitors, which could have implications for the treatment of cancer and other diseases.

In addition to its biochemical applications, 2-(Phosphonooxy)benzoic acid has been studied for its physicochemical properties. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and stability under different conditions. These studies have provided insights into the compound's behavior in solution, which is critical for its formulation and delivery in pharmaceutical applications.

Recent preclinical studies have investigated the pharmacokinetics and pharmacodynamics of 2-(Phosphonooxy)benzoic acid. Results indicate that the compound exhibits favorable bioavailability and metabolic stability, suggesting its potential as a lead compound for further development. However, challenges remain in optimizing its delivery and minimizing potential side effects, which are areas of active research.

Another promising direction is the use of 2-(Phosphonooxy)benzoic acid in combination therapies. Preliminary data suggest that it may enhance the efficacy of existing drugs by modulating their metabolic pathways. This synergistic effect could open new avenues for the treatment of complex diseases, such as metabolic disorders and inflammatory conditions.

In conclusion, 2-(Phosphonooxy)benzoic acid (CAS: 6064-83-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential applications, from drug development to biochemical tool. Future research should focus on addressing the remaining challenges and translating these findings into clinical applications.